Cas no 2249-28-7 (4-3-(Trifluoromethyl)phenyl-4-piperidinol)
4-(3-(Trifluoromethyl)phenyl)-4-piperidinol is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl-substituted aromatic ring and hydroxylated piperidine moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it useful in pharmaceutical and agrochemical applications. The hydroxyl group provides a reactive site for further functionalization, enabling derivatization into more complex structures. This compound is often employed in the development of bioactive molecules, including CNS-targeting drugs, due to its ability to modulate physicochemical properties and improve binding affinity. Its well-defined structure and synthetic flexibility make it a valuable building block in medicinal chemistry and material science research.
2249-28-7 structure
Product Name:4-3-(Trifluoromethyl)phenyl-4-piperidinol
CAS No:2249-28-7
MF:C12H14F3NO
MW:245.240873813629
MDL:MFCD00044832
CID:42680
PubChem ID:75255
Update Time:2025-06-07
4-3-(Trifluoromethyl)phenyl-4-piperidinol Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(Trifluoromethyl)phenyl]-4-piperidinol
- 4-(alpha,alpha,alpha-Trifluoro-m-tolyl)-4-piperidinol
- 4-Hydroxy-4(3-Trifluoromethylphenyl)Piperidine
- 4-(3-(TRIFLUOROMETHYL)PHENYL)-4'-PIPERIDINOL
- 4-[3-(trifluoromethyl)phenyl]piperidin-4-ol
- 4-(3-(trifluoromethyl)phenyl)piperidin-4-ol
- 4-(3-trifluoromethylphenyl)-4-hydroxypiperidine
- 4-(3-Trifuoromethyl)phenyl-4-piperidinol
- 4-Piperidinol,4-(a,a,a-trifluoro-m-tolyl)- (7CI)
- 4-(3-Trifluoromethylphenyl)-4-piperidinol
- 4-(m-Trifluoromethylphenyl)-4-hydroxypiperidine
- 4-Hydroxy-4-(3-trifluoromethylphenyl)piperidine
- 4-[m-(Trifluoromethyl)phenyl]-4-piperidinol
- A21448
- 4-Hydroxy-4-[(3-trifluoromethyl)phenyl]piperidine
- 4-[3-(Trifluoromethyl)phenyl]-4-hydroxypiperidine
- 4-(3-Trifluoromethylphenyl)-4'-piperidinol
- DTXSID50177014
- SCHEMBL186127
- EU-0099925
- CS-W014640
- CHEMBL1624025
- 4- 3-(Trifluoromethyl)phenyl]-4-piperidinol
- MFCD00044832
- XF4TT4N8WX
- 4-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidine
- FT-0616595
- 4-[3-(Trifluoromethyl)phenyl]-4-piperidinol, AldrichCPR
- NS00083155
- 4-(3-trifluoromethyl-phenyl)-piperidin-4-ol
- E77601
- EN300-5614121
- EINECS 218-840-3
- W-107471
- 4-Piperidinol, 4-[3-(trifluoromethyl)phenyl]-
- AC-19431
- 4-hydroxy-4-(3-(trifluoromethyl)phenyl)piperidine
- 4-(3-Trifluoromethyl)phenyl-4-piperidinol
- BS-4546
- 4-(alpha,alpha,alpha-Trifluoro-m-tolyl)piperidin-4-ol
- AKOS005171608
- 2249-28-7
- 2-Fluoro-4-mesylbenzoic Acid
- STK503673
- ALBB-006021
- DB-045933
- 4-3-(Trifluoromethyl)phenyl-4-piperidinol
-
- MDL： MFCD00044832
- Inchi： 1S/C12H14F3NO/c13-12(14,15)10-3-1-2-9(8-10)11(17)4-6-16-7-5-11/h1-3,8,16-17H,4-7H2
- InChI Key： ILKPZCKFWLTEBQ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1(CCNCC1)O)(F)F
Computed Properties
- Exact Mass: 245.10300
- Monoisotopic Mass: 245.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- Color/Form: solid
- Density: 1.253
- Melting Point: 91-95 °C
- Boiling Point: 301 ºC
- Flash Point: 136 ºC
- PSA: 32.26000
- LogP: 2.60520
- Solubility: Not determined
4-3-(Trifluoromethyl)phenyl-4-piperidinol Security Information
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
4-3-(Trifluoromethyl)phenyl-4-piperidinol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-3-(Trifluoromethyl)phenyl-4-piperidinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180215-25g |
4-[3-(TRIFLUOROMETHYL)PHENYL]-4-PIPERIDINOL |
2249-28-7 | 95+% | 25g |
$211 | 2021-08-05 | |
| TRC | T787350-500mg |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol |
2249-28-7 | 500mg |
$ 81.00 | 2023-04-16 | ||
| TRC | T787350-1g |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol |
2249-28-7 | 1g |
$ 90.00 | 2022-06-02 | ||
| TRC | T787350-2.5g |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol |
2249-28-7 | 2.5g |
$ 155.00 | 2023-04-16 | ||
| TRC | T787350-5g |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol |
2249-28-7 | 5g |
$ 253.00 | 2023-04-16 | ||
| TRC | T787350-10g |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol |
2249-28-7 | 10g |
$ 454.00 | 2023-04-16 | ||
| Chemenu | CM180215-25g |
4-[3-(TRIFLUOROMETHYL)PHENYL]-4-PIPERIDINOL |
2249-28-7 | 95+% | 25g |
$211 | 2022-09-29 | |
| abcr | AB206195-1 g |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol, 95%; . |
2249-28-7 | 95% | 1g |
€168.40 | 2022-09-01 | |
| abcr | AB206195-5 g |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol, 95%; . |
2249-28-7 | 95% | 5g |
€421.20 | 2022-09-01 | |
| Fluorochem | 211884-1g |
4-[3-(Trifluoromethyl)phenyl]-4-piperidinol |
2249-28-7 | 95% | 1g |
￡123.00 | 2022-03-01 |
4-3-(Trifluoromethyl)phenyl-4-piperidinol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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